Cas no 1804626-33-2 (3-(Aminomethyl)-6-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-6-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804626-33-2
• MF: C₉H₈F₆N₂O₂
• MW: 290.162443161011
• CID: 4813302
• Update Time: 2025-06-15

3-(Aminomethyl)-6-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F6N2O2/c1-18-6-2-5(8(10,11)12)4(3-16)7(17-6)19-9(13,14)15/h2H,3,16H2,1H3
• InChI Key： KHXLGGMJMHFHDQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1CN)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 2.4
• Topological Polar Surface Area: 57.4

Additional information on 3-(Aminomethyl)-6-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Aminomethyl)-6-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804626-33-2)

3-(Aminomethyl)-6-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS 1804626-33-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework incorporates trifluoromethoxy and trifluoromethyl groups, which are known to enhance metabolic stability and bioavailability—a critical consideration in modern drug design. Researchers frequently search for "pyridine derivatives in drug discovery" or "trifluoromethylated compounds applications," reflecting the growing interest in fluorinated scaffolds.

The presence of an aminomethyl moiety in this compound makes it a versatile intermediate for synthesizing more complex molecules. This functional group is often exploited in medicinal chemistry to improve water solubility or facilitate conjugation with other pharmacophores. Recent trends in "fluorinated building blocks for pharmaceuticals" highlight the demand for such compounds, particularly in the development of kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. The methoxy group further contributes to the compound's electronic properties, influencing its reactivity and binding affinity.

From a synthetic chemistry perspective, CAS 1804626-33-2 represents a challenging target due to the steric and electronic effects of its substituents. Organic chemists investigating "regioselective functionalization of pyridines" or "late-stage trifluoromethoxylation techniques" will find this compound particularly intriguing. Advanced methods like transition-metal-catalyzed cross-coupling or photoredox catalysis may be required to modify its structure efficiently. These topics align with frequently searched terms such as "C-H activation in heterocycles" and "green chemistry approaches to fluorination."

Analytical characterization of 3-(Aminomethyl)-6-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine typically involves LC-MS, NMR (particularly ¹⁹F-NMR), and X-ray crystallography—techniques commonly queried as "structural elucidation of fluorinated compounds." The compound's logP and pKa values are crucial parameters for researchers studying "ADME properties of fluorinated drugs," a trending topic in preclinical development. Computational chemists also model such compounds to predict their interactions with biological targets, addressing search queries like "molecular docking with fluorinated ligands."

In material science applications, the electron-withdrawing nature of the trifluoromethyl and trifluoromethoxy groups makes this pyridine derivative potentially useful in organic electronics. Researchers exploring "fluorinated materials for OLEDs" or "pyridine-based semiconductors" might investigate its charge transport properties. The compound's stability under various conditions—another frequently searched aspect ("thermal stability of fluorinated heterocycles")—could determine its suitability for such applications.

Quality control of CAS 1804626-33-2 requires rigorous impurity profiling, especially given the pharmaceutical industry's focus on "ICH guidelines for genotoxic impurities." The synthetic route must account for potential byproducts arising from the aminomethyl group's reactivity or the methoxy group's susceptibility to demethylation. These considerations align with laboratory searches for "HPLC method development for fluorinated compounds" and "stability-indicating assays."

As regulatory agencies emphasize "sustainable chemistry," synthetic approaches to 3-(Aminomethyl)-6-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine must address atom economy and waste reduction—topics frequently searched as "green synthesis of fluorinated building blocks." The compound's potential as a "versatile intermediate" in fragment-based drug discovery further enhances its relevance to contemporary medicinal chemistry strategies.